
Technical Support Center: Narasin Sodium
Dosage Adjustment for Broiler Breeds

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Narasin sodium

Cat. No.: B10764454 Get Quote

This guide provides technical information, troubleshooting advice, and standardized protocols

for researchers and scientists investigating the optimal dosage of narasin sodium for various

broiler breeds. Given the genetic diversity among broiler breeds and the emergence of drug-

resistant Eimeria strains, determining a precise, universally applicable dosage is not feasible.

Instead, this center provides the methodology to empower researchers to determine the ideal

dosage for their specific experimental conditions.

Frequently Asked Questions (FAQs)
Q1: What is the generally approved dosage range for narasin sodium in broiler feed? A1: The

approved dosage for narasin in complete feed for broiler chickens is typically between 60 and

80 mg/kg (ppm).[1][2] However, levels up to 100 mg/kg have been shown to have no adverse

effects, while concentrations of 120 mg/kg or higher may lead to reduced weight gain and

increased mortality.[3]

Q2: Why is it necessary to consider dosage adjustments for different broiler breeds? A2:

Different broiler breeds, such as Cobb 500 and Ross 308, have been genetically selected for

different traits. These differences can influence drug metabolism, feed intake, and growth rates,

potentially altering the efficacy and safety profile of a given narasin dosage.[4][5] For example,

a breed with a higher feed intake might consume a toxic amount of the drug at a concentration

that is safe for a breed with lower feed intake. Furthermore, breeds exhibit different levels of

robustness and susceptibility to environmental stressors, which can impact their response to

anticoccidials.
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Q3: What are the primary signs of narasin toxicity in broilers? A3: Narasin has a narrow safety

margin. Signs of toxicity can include reduced body weight gain, decreased feed intake, leg

weakness, and increased mortality. It is crucial to distinguish these signs from the effects of

severe coccidiosis. Narasin is highly toxic to turkeys and horses, and accidental exposure of

these species to medicated feed can be fatal.

Q4: How can I determine if the Eimeria strains on a farm are resistant to narasin? A4: The most

reliable method is to conduct an Anticoccidial Sensitivity Test (AST). This involves collecting

fecal samples to isolate the Eimeria oocysts from the farm, propagating them, and then using

them to challenge groups of birds being treated with different anticoccidials, including narasin.

Efficacy is measured by comparing lesion scores, weight gain, and mortality between treated

and untreated groups. A reduction in mean lesion score of 50% or more indicates sensitivity,

31-49% suggests reduced sensitivity, and 30% or less indicates resistance.

Q5: What is the mechanism of action for narasin? A5: Narasin is a polyether ionophore

antibiotic. It functions by forming lipid-soluble complexes with monovalent cations like

potassium (K+) and sodium (Na+), transporting them across the cell membranes of the

coccidia parasite. This disrupts the natural ion gradients, leading to critical metabolic and

cellular function failure, ultimately killing the parasite at its early asexual stages.

Troubleshooting Guide for Experimental Trials
Issue 1: Unexpectedly high mortality or severe growth depression is observed in narasin-

medicated groups.

Possible Cause 1: Incorrect Dosage/Feed Mixing Error. The most common cause of toxicity

is an error in calculation or improper mixing of the feed, leading to "hot spots" of high narasin

concentration.

Troubleshooting Action: Immediately collect feed samples from multiple locations in the

feeder and have them analyzed for narasin concentration. Review all dosage calculations

and standard operating procedures for feed mixing.

Possible Cause 2: Interaction with Other Compounds. Certain drugs, like tiamulin, can have

severe negative interactions with ionophores like narasin, leading to toxicity even at

approved dosages.
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Troubleshooting Action: Review all other substances, supplements, or medications being

administered to the birds to check for known contraindications.

Issue 2: Poor efficacy (high lesion scores, clinical coccidiosis) is observed despite using the

recommended narasin dosage.

Possible Cause: Anticoccidial Resistance. The field isolate of Eimeria may have developed

partial or full resistance to narasin.

Troubleshooting Action: Conduct an Anticoccidial Sensitivity Test (AST) as detailed in the

protocol below to confirm the sensitivity profile of your specific Eimeria isolate.

Possible Cause: Insufficient Drug Intake. If feed palatability is an issue or if birds are under

stress and not eating, they may not be consuming enough medicated feed for the narasin to

be effective.

Troubleshooting Action: Monitor and record feed intake daily. Ensure feed is fresh and that

environmental conditions are optimal to encourage normal feeding behavior.

Data Presentation
Table 1: Narasin Sodium Dosage and Toxicity Summary for Broilers

Parameter
Concentration
(mg/kg or ppm)

Expected Outcome Citation

Standard Therapeutic

Dose
60 - 80

Effective control of

sensitive Eimeria spp.

Maximum Tolerated

Dose
100

No adverse effects on

performance

observed.

Toxic Dose 120+

Reduction in body

weight gain, increased

mortality.

Table 2: General Performance Comparison of Common Broiler Breeds (Unmedicated)

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b10764454?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10764454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Characteristic Ross 308 Cobb 500 Citation

Growth Rate

Excellent; may require

higher nutrient density

feed.

Excellent; known for

rapid early growth.

Feed Conversion Very efficient.

Very efficient;

performs well on

lower-cost feeds.

Hardiness

Generally considered

a robust and hardy

bird.

Can be more sensitive

to environmental and

management

conditions.

Conformation
High proportion of

breast meat.

Known for high breast

meat yield.

Note: These are general characteristics. Performance can vary significantly based on nutrition,

management, and environmental factors.

Experimental Protocols
Protocol: Anticoccidial Sensitivity Test (AST) for Narasin
Dosage Determination
This protocol is designed to determine the optimal dosage of narasin against a specific field

isolate of Eimeria in a particular broiler breed.

1. Oocyst Isolation and Propagation: a. Collect fresh fecal and litter samples from multiple

locations within the target poultry house, focusing on birds between 2-5 weeks of age. b.

Homogenize the samples and process them using a salt flotation technique to concentrate the

Eimeria oocysts. c. Allow the recovered oocysts to sporulate by placing them in a 2.5%

potassium dichromate solution with aeration for 2-3 days. d. Inoculate a small group of young,

coccidia-free birds (of the target breed) with the sporulated oocysts to propagate and generate

a sufficient quantity for the main trial. e. Collect feces from these propagation birds 4-7 days

post-inoculation, recover the oocysts, and create a standardized challenge dose (e.g., X

oocysts/mL).
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2. Experimental Design: a. Procure day-old chicks of the desired broiler breed (e.g., Ross 308

or Cobb 500). b. House birds in a controlled battery cage environment to prevent cross-

contamination. c. Randomly assign chicks to treatment groups (minimum of 3 replicates per

group, 10 birds per replicate). d. Treatment groups should include:

T1: Uninfected, Unmedicated Control (UUC)
T2: Infected, Unmedicated Control (IUC)
T3: Infected, Narasin 60 ppm
T4: Infected, Narasin 70 ppm
T5: Infected, Narasin 80 ppm
(Optional): Additional groups for higher or lower dosages.

3. Procedure: a. Provide all groups with unmedicated starter feed from day 0 to day 14. b. On

day 14, switch the feed for the medicated groups (T3, T4, T5) to their respective treatment

diets. c. Allow birds to adapt to the medicated feed for 2 days. d. On day 16, orally inoculate all

birds in the infected groups (T2-T5) with the standardized Eimeria challenge dose. e. The trial

continues for 6-7 days post-infection.

4. Data Collection and Analysis: a. Performance: Measure body weight gain (BWG) and feed

conversion ratio (FCR) for each replicate from the day of infection to the end of the trial. b.

Mortality: Record all mortality daily. c. Lesion Scoring: At the end of the trial (e.g., day 22-23),

euthanize a subset of birds from each replicate (e.g., 5 birds/replicate) and perform intestinal

lesion scoring for the relevant Eimeria species. Use a standardized 0-4 scoring system. d.

Statistical Analysis: Analyze the data using ANOVA. A statistically significant difference (p<0.05)

in BWG and lesion scores between the medicated groups and the IUC group indicates efficacy.

The optimal dosage is the one that provides the best combination of lesion control and

performance without adverse effects.

Mandatory Visualizations
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Phase 1: Isolate Preparation

Phase 2: Live Animal Trial

Phase 3: Data Analysis
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Caption: Experimental workflow for an Anticoccidial Sensitivity Test (AST).
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Caption: Mechanism of action of the ionophore narasin on an Eimeria cell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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